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Compound of Interest

Compound Name: 4-Vinylphenol-d4

Cat. No.: B12372730 Get Quote

An In-depth Guide to the Certificate of Analysis for 4-Vinylphenol-d4

For researchers, scientists, and professionals in drug development, understanding the quality

and purity of chemical reagents is paramount. This technical guide provides a comprehensive

overview of the parameters found on a Certificate of Analysis (CoA) for 4-Vinylphenol-d4, a

deuterated internal standard crucial for accurate quantitative analyses.

Core Compound Specifications
4-Vinylphenol-d4 is the deuterated analogue of 4-vinylphenol. The deuterium labeling makes it

an ideal internal standard for mass spectrometry-based quantification (GC-MS and LC-MS) of

the parent compound, as it co-elutes with the analyte but is distinguishable by its higher mass.

[1]

A typical Certificate of Analysis for 4-Vinylphenol-d4 will include the following key quantitative

parameters, summarized in Table 1.

Table 1: Summary of Quantitative Analysis for 4-Vinylphenol-d4
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Parameter Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Chemical Purity ≥ 98.0% 99.5% GC-FID

Isotopic Enrichment ≥ 98.0 atom % D 99.2 atom % D Mass Spectrometry

Identity Conforms to structure Conforms
¹H NMR, Mass

Spectrometry

Residual Solvents
Meets USP <467>

limits
Conforms Headspace GC-MS

Melting Point 72 - 76 °C 74.5 °C USP <741>

Experimental Protocols
Detailed methodologies are essential for the replication and verification of the analytical results

presented on a CoA.

Gas Chromatography-Flame Ionization Detection (GC-
FID) for Chemical Purity
This method determines the chemical purity of the substance by separating it from any non-

volatile impurities.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a

capillary column (e.g., DB-5, 30 m x 0.25 mm, 0.25 µm film thickness).

Sample Preparation: A solution of 4-Vinylphenol-d4 is prepared in a suitable solvent, such

as methanol or dichloromethane, at a concentration of approximately 1 mg/mL.

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 300 °C
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Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to

280 °C at a rate of 10 °C/minute, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Data Analysis: The peak area of 4-Vinylphenol-d4 is compared to the total area of all peaks

in the chromatogram to calculate the purity as a percentage.

Mass Spectrometry for Isotopic Enrichment
Mass spectrometry is employed to determine the degree of deuterium incorporation into the 4-

Vinylphenol molecule.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Sample Preparation: The same sample prepared for the GC-FID analysis can be used.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-200.

Data Analysis: The relative intensities of the molecular ion peaks for the deuterated species

(d4) and any residual non-deuterated (d0) or partially deuterated species are measured. The

isotopic enrichment is calculated based on the relative abundances of these ions.

Nuclear Magnetic Resonance (¹H NMR) for Identity
Confirmation
¹H NMR spectroscopy is used to confirm the chemical structure of the compound and the

positions of deuterium labeling.

Instrumentation: A 400 MHz (or higher) Nuclear Magnetic Resonance spectrometer.

Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as

chloroform-d (CDCl₃) or dimethyl sulfoxide-d6 (DMSO-d6).
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Data Acquisition: A standard proton NMR spectrum is acquired.

Data Analysis: The chemical shifts, splitting patterns, and integrations of the observed peaks

are compared to a reference spectrum of 4-vinylphenol. The absence or significant reduction

of signals corresponding to the deuterated positions confirms the isotopic labeling.

Headspace GC-MS for Residual Solvents
This method is used to identify and quantify any volatile organic compounds remaining from the

synthesis process.

Instrumentation: A Gas Chromatograph with a Mass Spectrometer and a headspace

autosampler.

Sample Preparation: A known amount of the 4-Vinylphenol-d4 sample is placed in a sealed

headspace vial.

GC-MS Conditions: The GC-MS is programmed with a method compliant with USP <467>

guidelines for the separation and detection of common organic solvents.

Data Analysis: The identified solvent peaks are quantified and compared against the limits

specified in the United States Pharmacopeia (USP).

Visualized Workflow for Quality Control
The following diagram illustrates the logical workflow of the quality control process for 4-
Vinylphenol-d4, from sample reception to the final release of the Certificate of Analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12372730?utm_src=pdf-body
https://www.benchchem.com/product/b12372730?utm_src=pdf-body
https://www.benchchem.com/product/b12372730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Reception & Preparation

Analytical Testing

Data Review & Approval

Final Documentation

Receive 4-Vinylphenol-d4 Sample

Prepare Analytical Samples

Chemical Purity (GC-FID) Isotopic Enrichment (MS) Identity (NMR, MS) Residual Solvents (HS-GC-MS)

Review Analytical Data

Compare to Specifications

Out of Spec.

Final QA Approval

Generate Certificate of Analysis

Release

Click to download full resolution via product page

Caption: Quality Control Workflow for 4-Vinylphenol-d4 Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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